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2-[[5-[(1E)-2,6-dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one 2-[[5-[(1E)-2,6-dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one 2-Cyclohexen-1-one, 2-((5-(2,6-dimethyl-1,5-heptadienyl)tetrahydro-3-hydroxy-3-methyl-2-furanyl)methyl)-3,6-dihydroxy- is a natural product found in Alternaria citri with data available.
Brand Name: Vulcanchem
CAS No.: 103886-93-7
VCID: VC20773853
InChI: InChI=1S/C21H32O5/c1-13(2)6-5-7-14(3)10-15-12-21(4,25)19(26-15)11-16-17(22)8-9-18(23)20(16)24/h6,10,15,18-19,23-25H,5,7-9,11-12H2,1-4H3/b14-10+
SMILES: CC(=CCCC(=CC1CC(C(O1)CC2=C(C(CCC2=O)O)O)(C)O)C)C
Molecular Formula: C21H32O5
Molecular Weight: 364.5 g/mol

2-[[5-[(1E)-2,6-dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one

CAS No.: 103886-93-7

Cat. No.: VC20773853

Molecular Formula: C21H32O5

Molecular Weight: 364.5 g/mol

* For research use only. Not for human or veterinary use.

2-[[5-[(1E)-2,6-dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one - 103886-93-7

Specification

Description 2-Cyclohexen-1-one, 2-((5-(2,6-dimethyl-1,5-heptadienyl)tetrahydro-3-hydroxy-3-methyl-2-furanyl)methyl)-3,6-dihydroxy- is a natural product found in Alternaria citri with data available.
CAS No. 103886-93-7
Molecular Formula C21H32O5
Molecular Weight 364.5 g/mol
IUPAC Name 2-[[5-[(1E)-2,6-dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one
Standard InChI InChI=1S/C21H32O5/c1-13(2)6-5-7-14(3)10-15-12-21(4,25)19(26-15)11-16-17(22)8-9-18(23)20(16)24/h6,10,15,18-19,23-25H,5,7-9,11-12H2,1-4H3/b14-10+
Standard InChI Key AGIQMOPLGHERJR-GXDHUFHOSA-N
Isomeric SMILES CC(=CCC/C(=C/C1CC(C(O1)CC2=C(C(CCC2=O)O)O)(C)O)/C)C
SMILES CC(=CCCC(=CC1CC(C(O1)CC2=C(C(CCC2=O)O)O)(C)O)C)C
Canonical SMILES CC(=CCCC(=CC1CC(C(O1)CC2=C(C(CCC2=O)O)O)(C)O)C)C

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